2-fluoro-N-(6-((2-oxo-2-(phenethylamino)ethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 2-fluoro-N-[6-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C21H19FN4O2S/c22-17-9-5-4-8-16(17)21(28)24-18-10-11-20(26-25-18)29-14-19(27)23-13-12-15-6-2-1-3-7-15/h1-11H,12-14H2,(H,23,27)(H,24,25,28)
• InChI Key: XMXQRXSFGGERKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C21H19FN4O2S
• Molecular Weight: 410.5 g/mol
• CAS No.: 1021091-61-1

Description

2-fluoro-N-(6-((2-oxo-2-(phenethylamino)ethyl)thio)pyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C21H19FN4O2S and its molecular weight is 410.47. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Chemosensors

A new fluorescent sensor compound shows selective and sensitive fluorescence enhancement to Zn(2+) over other cations in acetonitrile aqueous solution. The sensor, composed of a quinoline group as the fluorogenic unit and a pyridin-2-ylmethanamine as the binding unit for metal ions, demonstrates significant spectral changes useful for distinguishing Zn(2+) from Cd(2+), supported by X-ray crystal structure analysis and density functional theory calculations. This sensor's potential for live cell imaging of Zn(2+) highlights its relevance in biological and chemical research applications (Li et al., 2014).

PET Molecular Imaging Probes

In the field of medical diagnostics, the development of positron emission tomography (PET) imaging probes, such as N-(2-(dimethylamino)ethyl)-5-[18F]fluoropicolinamide ([18F]DMPY2), demonstrates outstanding performance in detecting primary and metastatic melanomas. This radiotracer, a benzamide derivative, provides strong/prolonged tumoral uptake and rapid background clearance, offering a novel approach for high-quality melanoma diagnosis in living subjects. Such advancements underline the compound's utility in improving patient survival through early-stage detection of melanomas (Pyo et al., 2020).

Peripheral Benzodiazepine Receptor Imaging

Synthesis and evaluation of fluorine-substituted compounds for studying peripheral benzodiazepine receptors (PBRs) using PET indicate their high affinity and selectivity, paralleling the known localization of PBRs in neurodegenerative disorders. Compounds like [18F]PBR102 and [18F]PBR111 show potential as imaging agents for evaluating PBR expression, contributing to the understanding and treatment of neurodegenerative diseases (Fookes et al., 2008).

Antimicrobial Activity

Research into novel fluorobenzamides and their synthesis demonstrates promising antimicrobial activity. Compounds synthesized through the condensation of specific benzamides with aromatic aldehydes show significant activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom in these compounds is essential for enhancing their antimicrobial effectiveness, indicating their potential in developing new antimicrobial agents (Desai et al., 2013).